Cas no 315233-50-2 (4-oxo-3-(4-propylphenoxy)-2-(trifluoromethyl)-4H-chromen-7-yl acetate)

• Product Name: 4-oxo-3-(4-propylphenoxy)-2-(trifluoromethyl)-4H-chromen-7-yl acetate
• CAS No: 315233-50-2
• MF: C₂₁H₁₇F₃O₅
• MW: 406.351897001266
• CID: 5955869
• PubChem ID: 1036412
• Update Time: 2025-07-02

4-oxo-3-(4-propylphenoxy)-2-(trifluoromethyl)-4H-chromen-7-yl acetate Chemical and Physical Properties

Names and Identifiers

• 4-oxo-3-(4-propylphenoxy)-2-(trifluoromethyl)-4H-chromen-7-yl acetate
• 4H-1-Benzopyran-4-one, 7-(acetyloxy)-3-(4-propylphenoxy)-2-(trifluoromethyl)-
• UNM000000565201
• AKOS003615781
• F0758-0009
• SR-01000443957
• 4-oxo-3-[(4-propylphenyl)oxy]-2-(trifluoromethyl)-4H-chromen-7-yl acetate
• SR-01000443957-1
• AF-399/14945559
• [4-oxo-3-(4-propylphenoxy)-2-(trifluoromethyl)chromen-7-yl] acetate
• EU-0039406
• 315233-50-2

• Inchi： 1S/C21H17F3O5/c1-3-4-13-5-7-14(8-6-13)28-19-18(26)16-10-9-15(27-12(2)25)11-17(16)29-20(19)21(22,23)24/h5-11H,3-4H2,1-2H3
• InChI Key： HGXRFJKGSFIYRF-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)OC2=CC(OC(C)=O)=CC=C2C(=O)C=1OC1=CC=C(CCC)C=C1

Computed Properties

• Exact Mass: 406.10280812g/mol
• Monoisotopic Mass: 406.10280812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.342±0.06 g/cm3(Predicted)
• Boiling Point: 441.9±45.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 4-oxo-3-(4-propylphenoxy)-2-(trifluoromethyl)-4H-chromen-7-yl acetate

Research Briefing on 4-oxo-3-(4-propylphenoxy)-2-(trifluoromethyl)-4H-chromen-7-yl acetate (CAS: 315233-50-2)

In recent years, the compound 4-oxo-3-(4-propylphenoxy)-2-(trifluoromethyl)-4H-chromen-7-yl acetate (CAS: 315233-50-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chromene derivative, characterized by its trifluoromethyl and propylphenoxy functional groups, has demonstrated promising biological activities, particularly in the context of anti-inflammatory and anticancer applications. The following briefing synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

The synthesis of 4-oxo-3-(4-propylphenoxy)-2-(trifluoromethyl)-4H-chromen-7-yl acetate involves a multi-step process, starting with the condensation of 2-hydroxy-4-propylphenol with ethyl trifluoroacetoacetate, followed by acetylation at the 7-position. Recent studies have optimized this synthesis to improve yield and purity, with particular emphasis on the role of catalysts such as p-toluenesulfonic acid (PTSA) in enhancing reaction efficiency. These advancements have facilitated larger-scale production, enabling more extensive pharmacological evaluations.

Mechanistic studies have revealed that this compound exerts its biological effects primarily through the modulation of key signaling pathways, including the NF-κB and MAPK cascades. In vitro experiments using human cancer cell lines (e.g., MCF-7, A549, and HeLa) have shown that 4-oxo-3-(4-propylphenoxy)-2-(trifluoromethyl)-4H-chromen-7-yl acetate induces apoptosis via the intrinsic mitochondrial pathway, as evidenced by caspase-3 activation and cytochrome c release. Additionally, its anti-inflammatory properties have been linked to the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential candidate for treating chronic inflammatory diseases.

Recent preclinical studies have further explored the pharmacokinetic profile of this compound. Oral administration in rodent models demonstrated favorable bioavailability (~65%) and a half-life of approximately 6 hours, suggesting suitability for once-daily dosing. However, challenges remain in optimizing its metabolic stability, as hepatic clearance rates indicate significant first-pass metabolism. Structural analogs are currently under investigation to address these limitations while retaining the compound's therapeutic efficacy.

In conclusion, 4-oxo-3-(4-propylphenoxy)-2-(trifluoromethyl)-4H-chromen-7-yl acetate represents a promising scaffold for further drug development. Its dual anti-inflammatory and anticancer activities, coupled with recent synthetic and mechanistic insights, position it as a valuable candidate for translational research. Future studies should focus on in vivo efficacy in disease models and the development of derivatives with improved pharmacokinetic properties. The ongoing exploration of this compound underscores its potential to contribute to novel therapeutic strategies in oncology and immunology.